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Compound of Interest

Compound Name: PRO-6E

Cat. No.: B12384410

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of
PRO-6E, a PROTAC (Proteolysis Targeting Chimera) designed to degrade c-Met/HGFR. As a
novel research chemical, PRO-6E should be handled with the assumption of potential hazards
until comprehensive safety data is established.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that all personnel are equipped with the
appropriate Personal Protective Equipment (PPE). Adherence to standard laboratory safety
protocols is the first line of defense against accidental exposure.

Recommended Personal Protective Equipment (PPE):

PPE Category Specification Purpose
] Chemical safety goggles or a Protects against splashes and
Eye Protection _
face shield aerosols.
) Chemically resistant gloves Prevents skin contact with the
Hand Protection o )
(e.g., nitrile) chemical.

. Protects clothing and skin from
Body Protection Laboratory coat o
contamination.
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All handling of PRO-6E, including preparation for disposal, should be conducted within a
certified chemical fume hood to minimize the risk of inhalation. An eyewash station and safety
shower should be readily accessible.

Step-by-Step Disposal Procedure

The disposal of PRO-6E must comply with all local, state, and federal hazardous waste
regulations.[1] The following procedure provides a general framework; however, it is crucial to
consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines.

1. Waste ldentification and Segregation:

o Treat all PRO-6E waste, including pure compound, solutions, and contaminated materials
(e.g., pipette tips, vials, gloves), as hazardous chemical waste.[1]

e Do not mix PRO-6E waste with other waste streams unless explicitly permitted by your EHS
department. Incompatible chemicals can react violently or produce hazardous gases.[2]

2. Containerization:

» Use a designated, leak-proof, and chemically compatible waste container.[2][3] The
container should be in good condition with a secure, tight-fitting lid.

e The original product container can be used for waste collection if it is properly relabeled.
3. Labeling:
o Clearly label the waste container with the words "Hazardous Waste."

e The label must include:

o

The full chemical name: "PRO-6E (PROTAC c-Met/HGFR Degrader)"

o

The approximate concentration and quantity of the waste.

The date when the first waste was added to the container.

[¢]
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o The name of the principal investigator and the laboratory location.
4. Storage:

» Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within
the laboratory where the waste is generated.

e The SAA should be a secondary containment bin to prevent the spread of material in case of
a leak.

o Ensure the storage area is away from heat sources, direct sunlight, and incompatible
chemicals.

5. Disposal Request and Pickup:

o Once the waste container is full or has been in storage for the maximum allowed time
(typically 6-12 months, check with your EHS), submit a hazardous waste pickup request to
your institution's EHS department.[4][3]

e Do not dispose of PRO-6E down the drain or in the regular trash.[1][5]

Quantitative Data for Disposal Considerations

While specific quantitative data for PRO-6E disposal is not readily available without an official
Safety Data Sheet (SDS), the following table outlines typical parameters that guide the disposal
of laboratory chemicals. Note: These values are illustrative; always refer to the substance-
specific SDS and local regulations.
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Parameter Guideline Value Relevance to Disposal

For aqueous solutions,
pH 2<pH<125 determines if the waste is

considered corrosive.[4]

Determines if the waste is

Flash Point < 60°C (140°F) - o

classified as ignitable.[4]

High toxicity may require
Acute Toxicity (LD50) Substance-specific specific handling and disposal

procedures.

Indicates the potential harm to
Ecotoxicity Substance-specific aquatic life and the

environment.

Experimental Protocols

As PRO-6E is a research compound, specific experimental protocols leading to its disposal will
vary. The primary protocol to consider for disposal is the Hazardous Waste Management
Protocol established by your institution's EHS department. This protocol will detail the
procedures for waste characterization, segregation, storage, and disposal, ensuring
compliance with regulations such as the Resource Conservation and Recovery Act (RCRA) in
the United States.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of PRO-6E.
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PRO-6E Disposal Workflow

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b12384410?utm_src=pdf-body-img
https://www.benchchem.com/product/b12384410?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12384410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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